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Metalloid chlorides
Metallic chalcogenides, such as metalloid chlorides, represent a class of inorganic compounds characterized by their unique physical and chemical properties. These compounds are formed when a metalloid element combines with chlorine gas (Cl₂). Metalloids like boron, silicon, germanium, arsenic, antimony, and tellurium can form these compounds under specific conditions.
Metallic chalcogenides exhibit distinct structural arrangements, ranging from ionic to covalent bonding. Their thermal stability varies depending on the metalloid's position in the periodic table and its valence electron count. These materials are of great interest in various applications due to their unique electrical and optical properties. For instance, silicon tetrachloride (SiCl₄) is widely used in the semiconductor industry for integrated circuit fabrication, while boron trichloride (BCl₃) serves as a potent etching agent.
Furthermore, metalloid chlorides find applications in catalysis, as precursors in chemical vapor deposition processes, and in some cases, they are used as intermediates in the synthesis of other compounds. Their reactivity with water and strong acids can pose handling challenges, necessitating careful storage and use procedures to ensure safety in industrial settings.
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Synthesis and Characterization of 4'-Aminoacetophenone as a Novel Intermediate in Chemical BiopharmaceuticalsSynthesis and Characterization of 4'-Aminoacetophenone as a Novel Intermediate in Chemical Biopharmaceuticals Introduction to 4'-Aminoacetophenone 4'-Aminoacetophenone is an organic compound that has garnered significant attention in recent years due to its potential applications in chemical biopharmaceuticals. This compound, with the molecular formula C8H9NO, serves as a valuable intermediate in...
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(3-Formylphenyl)boronic Acid: A Novel Entity in Chemical Biopharmaceuticals(3-Formylphenyl)boronic Acid: A Novel Entity in Chemical Biopharmaceuticals Introduction to (3-Formylphenyl)boronic Acid (3-Formylphenyl)boronic Acid is an emerging compound of significant interest in the fields of medicinal chemistry and biopharmaceuticals. Its unique structure combines a formyl group with a boronic acid moiety, making it a versatile entity for various chemical and biological...
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The Therapeutic Potential of 4-Aminosalicylic Acid in Chemical Biopharmaceuticals: A ReviewThe Therapeutic Potential of 4-Aminosalicylic Acid in Chemical Biopharmaceuticals: A Review Introduction to 4-Aminosalicylic Acid and Its Role in Biomedicine 4-Aminosalicylic acid (4-ASA), also known as para-aminosalicylic acid, is a derivative of salicylic acid with an amino group attached at the para position. This compound has gained significant attention in the field of chemical...
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Xylaric acid Cas No: 10158-64-2 -
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